![molecular formula C20H16N2O3 B5505314 N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2,2-diphenylcyclopropanecarboxamide](/img/structure/B5505314.png)
N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2,2-diphenylcyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
- Synthesis Methods : The synthesis of compounds similar to N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2,2-diphenylcyclopropanecarboxamide often involves reactions such as 1,3-dipolar cycloaddition and subsequent rearrangements under mild conditions without a catalyst (Liu et al., 2014).
Molecular Structure Analysis
- Crystal and Molecular Structure : X-ray diffraction studies have been used to investigate the crystal and molecular structure of similar compounds, revealing details about intermolecular hydrogen bonds and crystal packing (Aliev et al., 2001).
Chemical Reactions and Properties
- Reactivity and Chemical Interactions : The compounds closely related to N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2,2-diphenylcyclopropanecarboxamide demonstrate varied reactivity, which can be studied through methods such as 1,3-dipolar cycloaddition reactions (Cheng et al., 2012).
Physical Properties Analysis
- Solubility and Melting Point : These properties are crucial for understanding the compound's behavior under different conditions, although specific data for this compound was not found in the searched papers.
Chemical Properties Analysis
- Acid Dissociation Constants : These constants, important for understanding the compound's behavior in different pH environments, were determined for similar compounds using potentiometric titration methods (Nural et al., 2018).
Scientific Research Applications
Synthesis and Biological Evaluation
A study focused on the synthesis of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone, demonstrating potential antidepressant and nootropic agents. This research showcases the application of N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-related compounds in developing CNS active agents for therapeutic use (Asha B. Thomas, R. Nanda, L. Kothapalli, & S. C. Hamane, 2016).
Novel Antidiarrheal Agents
Research on 3,3-Diphenyl-3-(2-alkyl-1,3,4-oxadiazol-5-yl)propylcycloalkylamines highlighted a novel series of antidiarrheal agents, demonstrating the chemical versatility and potential pharmacological applications of compounds related to N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2,2-diphenylcyclopropanecarboxamide (G. Adelstein, C. Yen, E. Dajani, & R. G. Bianchi, 1976).
Heterobifunctional Coupling Agent Synthesis
An efficient synthesis approach for a heterobifunctional coupling agent critical for chemoselective conjugation of proteins and enzymes was developed. This research underscores the importance of N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-related compounds in bioconjugation and the preparation of biochemical tools (R. E. Reddy, Yon-Yih Chen, Donald D. Johnson, G. Beligere, S. Rege, You Pan, & J. Thottathil, 2005).
Smart Window Application
A study on the smart window application of a new hydrazide type SNS derivative illustrates the potential of N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-related compounds in material science, particularly in enhancing the optical properties and durability of smart windows (T. Soğancı, M. Ak, Emrah Giziroğlu, & H. C. Soyleyici, 2016).
Novel Arylazothiazole Disperse Dyes
Research into the synthesis of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers highlights the application of N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-related compounds in the textile industry, demonstrating their potential as high-efficiency dyes with antibacterial and antitumor activities (M. Khalifa, S. Abdel‐Hafez, A. A. Gobouri, & M. I. Kobeasy, 2015).
Safety and Hazards
properties
IUPAC Name |
N-(2,5-dioxopyrrol-1-yl)-2,2-diphenylcyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3/c23-17-11-12-18(24)22(17)21-19(25)16-13-20(16,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-12,16H,13H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWUUQFIURNUTAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)NN4C(=O)C=CC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dioxopyrrol-1-yl)-2,2-diphenylcyclopropane-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.